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Compound of Interest

Compound Name: (1R)-Perindopril t-Butylamine Salt

Cat. No.: B1161642

Get Quote

Executive Directive
Do not treat (1R)-Perindopril t-Butylamine (Perindopril Erbumine) as general chemical waste.

This compound is a potent Angiotensin-Converting Enzyme (ACE) inhibitor with a Category 1B

Reproductive Toxicity classification (H360). It poses a significant risk of teratogenicity and fetal

toxicity. Consequently, standard "dilute and shoot" or simple solid waste binning is strictly

prohibited.

The following protocol mandates a "Containment-at-Source" strategy, ensuring that the

molecule is isolated from the moment of generation until its final destruction via high-

temperature incineration.

Chemical Hazard Profile
Effective disposal begins with understanding the specific stability and toxicity profile of the salt.

Perindopril Erbumine is sensitive to moisture and heat, but its biological activity persists until

thermal destruction.
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Property Data Operational Implication

Chemical Name Perindopril tert-butylamine salt
Identify correctly on all

manifests.

CAS Number 107133-36-8 Use for regulatory tracking.

Molecular Formula
Nitrogen-rich; generates

upon incineration.

Primary Hazard Reprotox Cat.[1][2] 1B (H360)
Zero-tolerance for

aerosolization or skin contact.

Secondary Hazard STOT-RE Cat. 2 (H373)

Cardiovascular system

damage upon repeated

exposure.[1]

Solubility Soluble in water/ethanol
DO NOT dispose of aqueous

solutions down the drain.

EPA Status
Hazardous Waste

Pharmaceutical

Subject to 40 CFR Part 266

Subpart P (US).

Waste Segregation & Containment Protocol
To prevent cross-contamination, waste must be segregated immediately at the bench. We

utilize a Double-Barrier System.

Solid Waste (Powder, Tablets, Contaminated Solids)
Primary Containment: Collect all contaminated weigh boats, gloves, and paper towels in a

clear, 4-mil polyethylene bag located inside the fume hood.

Secondary Containment: Seal the primary bag and place it into a rigid, wide-mouth High-

Density Polyethylene (HDPE) drum labeled "High Potency API Waste."

Labeling: The drum must be labeled with the GHS Reproductive Toxicity pictogram and the

text: "Contains Perindopril Erbumine - Incinerate Only."
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Liquid Waste (Mother Liquors, HPLC Effluent)
Segregation: Do not mix with general organic solvents (e.g., acetone wash). Isolate in a

dedicated "Aqueous/Organic API Waste" carboy.

Neutralization (Avoidance): Do not attempt chemical deactivation (e.g., bleach) in the lab.

The amine salt complex can form unpredictable byproducts. Rely on incineration.

Headspace: Leave 10% headspace in carboys to prevent pressurization during transport.

Visual Workflow: Segregation Logic
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Figure 1: Decision matrix for segregating Perindopril Erbumine waste streams to ensure

regulatory compliance.

Emergency Spill Response
Scenario: A 500mg bottle of Perindopril Erbumine powder is dropped and shatters outside the

fume hood.

Immediate Action: Evacuate the immediate area (radius of 3 meters) for 15 minutes to allow

aerosols to settle.

Protocol:
PPE Upgrade: Don double nitrile gloves, Tyvek sleeves, and a P100/N95 respirator.

Standard surgical masks are insufficient for API powders.
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Containment: Cover the spill gently with paper towels dampened with water. Do not use dry

paper towels; this generates static and disperses dust.

Removal (HEPA):

Preferred: Use a dedicated HEPA-filtered vacuum cleaner approved for hazardous

powders.

Alternative: Use the "Wet-Wipe" method. Scoop the damp slurry into a waste bag.

Decontamination: Wash the surface with a 1% aqueous detergent solution, followed by

water.

Prohibition:NEVER use compressed air to blow dust off surfaces. This will aerosolize the

reprotoxic compound and contaminate the HVAC system.
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Figure 2: Emergency response workflow emphasizing aerosol containment.

Final Disposal Methodology
The only validated method for the destruction of Perindopril Erbumine is High-Temperature

Incineration.
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Why Incineration?
Perindopril is a stable peptide-mimetic. Biological degradation (landfill) is too slow and risks

leaching into groundwater. Chemical oxidation is variable. Incineration at temperatures

>1000°C ensures the complete breakdown of the pyrrolidine ring and the amine salt into basic

oxides (

).

Chain of Custody
Manifesting: Classify as "Non-Creditable Hazardous Waste Pharmaceutical" (if in US) or

"Cytotoxic/Cytostatic Waste" (if in EU, EWC Code 18 01 08*).

Transport: Must be transported by a licensed hazardous waste hauler to a TSDF (Treatment,

Storage, and Disposal Facility).

Certificate of Destruction (COD): The facility must provide a COD verifying incineration. Keep

this on file for 3 years.

Regulatory Compliance (US/EU)
US EPA (RCRA): Under the "Management Standards for Hazardous Waste

Pharmaceuticals" (40 CFR Part 266 Subpart P), this compound must NOT be sewered

(sewering ban). It is considered a "Non-Creditable Hazardous Waste Pharmaceutical" [1].

EU (ECHA): Classified under Reproductive Toxicity 1B. Waste must be handled according to

Directive 2008/98/EC on waste [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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